Cas no 95882-32-9 (1-Methyl-b-oxo-cyclohexanepropanenitrile)

1-Methyl-b-oxo-cyclohexanepropanenitrile structure
95882-32-9 structure
Product Name:1-Methyl-b-oxo-cyclohexanepropanenitrile
CAS No:95882-32-9
MF:C10H15NO
MW:165.232202768326
MDL:MFCD04114331
CID:1001756
PubChem ID:10909909
Update Time:2024-03-01

1-Methyl-b-oxo-cyclohexanepropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(1-methylcyclohexyl)-3-oxopropanenitrile
    • 3-(1-METHYL-CYCLOHEXYL)-3-OXO-PROPIONITRILE
    • 3-(1-METHYLCYCLOHEXYL)-3-OXO-PROPIONITRILE,
    • 1-Methyl-β-oxocyclohexanepropanenitrile (ACI)
    • 1-Methyl-b-oxo-cyclohexanepropanenitrile
    • MDL： MFCD04114331
    • Inchi： 1S/C10H15NO/c1-10(9(12)5-8-11)6-3-2-4-7-10/h2-7H2,1H3
    • InChI Key： OZHRTFVZNKBMRU-UHFFFAOYSA-N
    • SMILES： N#CCC(C1(CCCCC1)C)=O

Computed Properties

  • Exact Mass: 165.11500
  • Monoisotopic Mass: 165.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 40.86000
  • LogP: 2.43958

1-Methyl-b-oxo-cyclohexanepropanenitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

1-Methyl-b-oxo-cyclohexanepropanenitrile Pricemore >>

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1-Methyl-b-oxo-cyclohexanepropanenitrile Production Method

Production Method 1

825-04-7 825-04-7
95882-32-9 95882-32-9
Reaction Conditions
1.1 Reagents: Potassium tert-amylate Solvents: Tetrahydrofuran ;  17 h, rt
Reference
Preparation of phenylpyrazolylureidophenoxypyridine derivatives and analogs for use as p38 MAP kinase inhibitors
, World Intellectual Property Organization, , ,

Production Method 2

1123-25-7 1123-25-7
95882-32-9 95882-32-9
Reaction Conditions
1.1 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ;  3 h, reflux; reflux → rt
1.2 Reagents: Butyllithium ,  2,2′-Bipyridine Solvents: Tetrahydrofuran ,  Hexane ,  Ethyl acetate ;  rt → -70 °C; -70 °C → 0 °C; 0 °C → -70 °C; -70 °C → rt; 30 min, rt
Reference
Preparation of pyrazole compounds and bis pyrazole-1H-pyrazole intermediates as antiinflammatory agents
, United States, , ,

Production Method 3

95882-32-9 95882-32-9
Reaction Conditions
Reference
3-Substituted 3-aminonitriles
, United Kingdom, , ,

Production Method 4

95882-32-9 95882-32-9
Reaction Conditions
Reference
(3-Alkyl-5-isothiazolyl)ureas
, European Patent Organization, , ,

Production Method 5

2890-61-1 2890-61-1
95882-32-9 95882-32-9
Reaction Conditions
1.1 Reagents: Butyllithium Catalysts: 2,2′-Bipyridine Solvents: Tetrahydrofuran ,  Hexane
1.2 Solvents: Dichloromethane
Reference
Pyrazole Urea-Based Inhibitors of p38 MAP Kinase: From Lead Compound to Clinical Candidate
Regan, John; Breitfelder, Steffen; Cirillo, Pier; Gilmore, Thomas; Graham, Anne G.; et al, Journal of Medicinal Chemistry, 2002, 45(14), 2994-3008

Production Method 6

825-04-7 825-04-7
95882-32-9 95882-32-9
Reaction Conditions
1.1 Reagents: Potassium tert-amylate Solvents: Tetrahydrofuran ;  rt; 17 h, rt
Reference
Preparation of pyrazolyl naphthyl ureas as p38 MAP kinase inhibitors
, World Intellectual Property Organization, , ,

Production Method 7

1123-25-7 1123-25-7
95882-32-9 95882-32-9
Reaction Conditions
1.1 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ;  3 h, reflux; reflux → rt
1.2 Reagents: 2,2′-Bipyridine Solvents: Tetrahydrofuran ,  Ethyl acetate ;  rt → -70 °C
1.3 Reagents: Butyllithium Solvents: Hexane ;  -70 °C → 0 °C; 0 °C → -70 °C; -70 °C → rt; 0.5 h, rt
Reference
Preparation of 1-(pyrazol-3-yl)-3-(1-naphthyl)ureas as antiinflammatory agents
, United States, , ,

Production Method 8

1123-25-7 1123-25-7
95882-32-9 95882-32-9
Reaction Conditions
1.1 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ;  3 h, reflux; reflux → rt
1.2 Reagents: Butyllithium Catalysts: 2,2′-Bipyridine Solvents: Tetrahydrofuran ,  Hexane ,  Ethyl acetate ;  -70 °C → rt; rt → -70 °C
Reference
Method of treating cytokine mediated diseases using pyrazolylureas.
, World Intellectual Property Organization, , ,

Production Method 9

95882-32-9 95882-32-9
Reaction Conditions
Reference
Preparation of aromatic heterocyclic ureas as antiinflammatory agents
, World Intellectual Property Organization, , ,

1-Methyl-b-oxo-cyclohexanepropanenitrile Raw materials

1-Methyl-b-oxo-cyclohexanepropanenitrile Preparation Products

1-Methyl-b-oxo-cyclohexanepropanenitrile Related Literature

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